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Compound of Interest

Compound Name: CH5468924-d4

Cat. No.: B15561093

Get Quote

Reference ID: CH5468924-d4 (Assumed) Compound Name: Alectinib M4 Metabolite-d4 Core

Application: Isotope-labeled internal standard for mass spectrometry-based quantification.

This document provides a comprehensive technical overview of Alectinib M4 metabolite-d4, a

deuterated analog of a major active metabolite of Alectinib. This guide is intended for

researchers, scientists, and drug development professionals utilizing this compound in

analytical and pharmacological studies.

Chemical Properties and Structure
Alectinib M4 metabolite-d4 is the stable isotope-labeled version of Alectinib M4 metabolite, a

primary active metabolite of the anaplastic lymphoma kinase (ALK) inhibitor, Alectinib. The

parent drug, Alectinib, is an oral medication for the treatment of non-small-cell lung cancer

(NSCLC).[1][2] The deuterated form is critical for use as an internal standard in quantitative

bioanalysis, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure

accuracy and precision.[3]
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Property Value Citation(s)

IUPAC Name

9-ethyl-6,6-dimethyl-8-(4-

morpholin-4-ylpiperidin-1-

yl)-11-oxo-5H-

benzo[b]carbazole-3-

carbonitrile

[4]

Molecular Formula C₃₀H₃₄N₄O₂ [4]

Molecular Weight 482.63 g/mol [5]

CAS Number 1256580-46-7 [4]

Bioavailability 37% (under fed conditions) [6]

Protein Binding >99% [6]

Metabolism
Primarily via Cytochrome P450

3A4 (CYP3A4)
[6][7]

Elimination Half-Life 32.5 hours [6]

Alectinib M4 Metabolite
The M4 metabolite is a pharmacologically active compound formed through the metabolism of

Alectinib by CYP3A4.[7] It demonstrates similar in vitro and in vivo activity against ALK as the

parent compound.[6]
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Property Value Citation(s)

IUPAC Name

9-ethyl-8-(4-((2-

hydroxyethyl)amino)piperidin-

1-yl)-6,6-dimethyl-11-oxo-6,11-

dihydro-5H-benzo[b]carbazole-

3-carbonitrile

[8]

Molecular Formula C₂₈H₃₂N₄O₂ [9]

Molecular Weight 456.59 g/mol [5][9]

CAS Number 1256585-04-2 [8]

Elimination Half-Life 30.7 hours [6]

Alectinib M4 Metabolite-d4
This is the deuterated internal standard. The deuterium labels provide a mass shift, allowing it

to be distinguished from the endogenous M4 metabolite in a mass spectrometer, while

maintaining nearly identical chemical and chromatographic properties.

Property Value Citation(s)

Chemical Name

9-ethyl-8-(4-((2-hydroxyethyl-

D4)amino)piperidin-1-yl)-6,6-

dimethyl-11-oxo-6,11-dihydro-

5H-benzo[b]carbazole-3-

carbonitrile

[10][11]

Molecular Formula C₂₈H₂₈D₄N₄O₂ [4][5]

Molecular Weight 460.60 g/mol [4][11]

Synonym

9-Ethyl-6,11-dihydro-8-[4-[(2-

hydroxyethyl)amino]-1-

piperidinyl]-6,6-dimethyl-11-

oxo-5H-benzo[b]carbazole-3-

carbonitrile-d4

[4]
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Metabolic Pathway
Alectinib is primarily metabolized in the liver by the CYP3A4 enzyme to produce its major active

metabolite, M4.[6][7] M4 itself can be further metabolized by CYP3A4.[7] Both Alectinib and M4

are the main circulating compounds, accounting for approximately 76% of the drug-related

material in plasma.[6]
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Caption: Metabolic conversion of Alectinib to its active M4 metabolite.

Mechanism of Action and Signaling Pathway
Alectinib is a potent and selective inhibitor of the anaplastic lymphoma kinase (ALK) receptor

tyrosine kinase.[6] In certain forms of NSCLC, a chromosomal rearrangement leads to the

creation of a fusion gene (e.g., EML4-ALK), which results in a constitutively active ALK fusion

protein. This drives tumor cell proliferation and survival.

Alectinib and its M4 metabolite inhibit ALK phosphorylation, which subsequently blocks

downstream signaling pathways, including the STAT3 and PI3K/AKT/mTOR pathways, leading
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to apoptosis of tumor cells.[6]
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Caption: Alectinib inhibits ALK, blocking pro-survival signaling pathways.

Experimental Protocols
Alectinib M4 metabolite-d4 is primarily used as an internal standard (IS) for the quantification of

Alectinib and its M4 metabolite in biological matrices. The following is a representative protocol

synthesized from established LC-MS/MS methods.[3][12][13]

Objective
To accurately quantify the concentration of Alectinib and its M4 metabolite in human plasma or

urine using a validated UPLC-MS/MS method.

Materials
Analytes: Alectinib, Alectinib M4 Metabolite

Internal Standard (IS): Alectinib M4 Metabolite-d4

Reagents: Acetonitrile (ACN), Formic Acid, Water (LC-MS grade), Tween-20 (for urine

samples)

Equipment: UPLC system, Triple Quadrupole Mass Spectrometer with ESI source, Analytical

column (e.g., C18, 2.1x50mm, 1.8µm), Centrifuge, Vortex mixer.

Sample Preparation (Protein Precipitation)
Spiking: Aliquot 100 µL of plasma sample into a microcentrifuge tube. Add 10 µL of the

internal standard working solution (Alectinib M4 metabolite-d4 in ACN).

Precipitation: Add 300 µL of acetonitrile to the sample.

Mixing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.

Transfer: Carefully transfer the supernatant to a clean vial for injection into the UPLC-MS/MS

system.
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Note for Urine Samples: To prevent non-specific binding, the surfactant Tween-20 may be

added to urine samples before extraction.[3]

Chromatographic Conditions
Column: RRHD Eclipse Plus C18 (2.1×50mm, 1.8µ) or equivalent.[13]

Mobile Phase A: Water with 0.1% Formic Acid.[13]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[13]

Flow Rate: 0.4 mL/min.

Gradient: A linear gradient is typically used, starting with a high percentage of Mobile Phase

A and ramping up to a high percentage of Mobile Phase B to elute the analytes.

Injection Volume: 5 µL.

Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI), Positive.[13]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Alectinib: m/z 483.2 → 396.1[13]

Alectinib M4 Metabolite: (Precursor ion m/z ~457.3)

Alectinib M4 Metabolite-d4 (IS): (Precursor ion m/z ~461.3)

Note: Precursor and product ions for M4 and M4-d4 should be optimized based on the specific

instrument. The mass shift of +4 Da for the deuterated standard is used for its specific

detection.
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Caption: Workflow for quantification of Alectinib using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. accessdata.fda.gov [accessdata.fda.gov]

2. isotope.bocsci.com [isotope.bocsci.com]

3. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine:
prevention of nonspecific binding. | Semantic Scholar [semanticscholar.org]

4. Alectinib M4 metabolite-d4 | CymitQuimica [cymitquimica.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. Alectinib - Wikipedia [en.wikipedia.org]

7. go.drugbank.com [go.drugbank.com]

8. veeprho.com [veeprho.com]

9. go.drugbank.com [go.drugbank.com]

10. Buy high quality Alectinib M4 metabolite d4 from Molsyns Research. Molsyns Research
is one of the leading manufacturer and exporter of Alectinib M4 metabolite d4 [molsyns.com]

11. Alectinib M4 Metabolite-D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

12. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact
on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

13. An UPLC-MS/MS method for the quantitation of alectinib in rat plasma - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Alectinib M4 Metabolite-d4
(Deuterated)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561093/docs#technical-guide-alectinib-m4-
metabolite-d4-deuterated]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15561093?utm_src=pdf-custom-synthesis#bc-rfq
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2015/208434Orig1s000ClinPharmR.pdf
https://isotope.bocsci.com/product/alectinib-m4-metabolite-d4-348202.html
https://www.semanticscholar.org/paper/LC-MS-MS-determination-of-alectinib-and-its-major-Heinig-Herzog/15cea751d6f73ba4d0a6bb6c69a5e3a6eccfeb8b
https://www.semanticscholar.org/paper/LC-MS-MS-determination-of-alectinib-and-its-major-Heinig-Herzog/15cea751d6f73ba4d0a6bb6c69a5e3a6eccfeb8b
https://cymitquimica.com/products/TR-A521152/1256585-04-2/alectinib-m4-metabolite-d4/
https://www.pharmaffiliates.com/en/parentapi/alectinib-impurities
https://en.wikipedia.org/wiki/Alectinib
https://go.drugbank.com/drugs/DB11363
https://veeprho.com/impurities/alectinib-m4-metabolite/
https://go.drugbank.com/metabolites/DBMET01404
https://molsyns.com/product/alectinib-m4-metabolite-d4
https://molsyns.com/product/alectinib-m4-metabolite-d4
https://www.simsonpharma.com/product/alectinib-m4-metabolite-d4
https://pubmed.ncbi.nlm.nih.gov/27329641/
https://pubmed.ncbi.nlm.nih.gov/27329641/
https://pubmed.ncbi.nlm.nih.gov/27768922/
https://pubmed.ncbi.nlm.nih.gov/27768922/
https://www.benchchem.com/product/b15561093/docs#technical-guide-alectinib-m4-metabolite-d4-deuterated
https://www.benchchem.com/product/b15561093/docs#technical-guide-alectinib-m4-metabolite-d4-deuterated
https://www.benchchem.com/product/b15561093/docs#technical-guide-alectinib-m4-metabolite-d4-deuterated
https://www.benchchem.com/product/b15561093/docs#technical-guide-alectinib-m4-metabolite-d4-deuterated
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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